(5E)-3-(3-chlorophenyl)-5-(2,3-dimethoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one

• Molecular Formula: C18H14ClNO3S2
• Molecular Weight: 391.9 g/mol
• IUPAC Name: (5E)-3-(3-chlorophenyl)-5-[(2,3-dimethoxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C18H14ClNO3S2/c1-22-14-8-3-5-11(16(14)23-2)9-15-17(21)20(18(24)25-15)13-7-4-6-12(19)10-13/h3-10H,1-2H3/b15-9+
• InChI Key: POZVGBTUGLXMHZ-OQLLNIDSSA-N
• Isomeric SMILES: COC1=CC=CC(=C1OC)/C=C/2\C(=O)N(C(=S)S2)C3=CC(=CC=C3)Cl
• Canonical SMILES: COC1=CC=CC(=C1OC)C=C2C(=O)N(C(=S)S2)C3=CC(=CC=C3)Cl

Description

(5E)-3-(3-chlorophenyl)-5-(2,3-dimethoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one is a synthetic organic compound that belongs to the thiazolidinone class

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5E)-3-(3-chlorophenyl)-5-(2,3-dimethoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one typically involves the condensation of 3-chlorobenzaldehyde with 2,3-dimethoxybenzaldehyde and thiosemicarbazide under acidic or basic conditions. The reaction is usually carried out in a solvent such as ethanol or methanol, and the product is purified by recrystallization.

Industrial Production Methods

Industrial production methods for this compound would likely involve similar synthetic routes but on a larger scale. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, would be necessary to maximize yield and purity.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, typically involving the thioxo group.

Reduction: Reduction reactions may target the carbonyl group in the thiazolidinone ring.

Substitution: The aromatic rings can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.

Substitution: Reagents like halogens, nitrating agents, or sulfonating agents can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction could produce alcohols or amines.

Scientific Research Applications

Chemistry

In chemistry, (5E)-3-(3-chlorophenyl)-5-(2,3-dimethoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one is studied for its potential as a building block in the synthesis of more complex molecules.

Biology

Biologically, this compound may exhibit antimicrobial, antifungal, or anticancer activities. Researchers investigate its interactions with various biological targets to understand its potential therapeutic effects.

Medicine

In medicine, the compound could be explored for its potential as a drug candidate. Its biological activities make it a subject of interest in the development of new pharmaceuticals.

Industry

Industrially, the compound might be used in the development of new materials or as an intermediate in the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of (5E)-3-(3-chlorophenyl)-5-(2,3-dimethoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one likely involves interactions with specific molecular targets such as enzymes or receptors. These interactions can modulate various biochemical pathways, leading to the observed biological effects.

Comparison with Similar Compounds

Similar Compounds

Thiazolidinediones: These compounds share the thiazolidinone core structure and are known for their antidiabetic properties.

Benzylidene derivatives: Compounds with similar benzylidene groups may exhibit comparable biological activities.

Uniqueness

The uniqueness of (5E)-3-(3-chlorophenyl)-5-(2,3-dimethoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one lies in its specific substitution pattern, which can influence its reactivity and biological activity compared to other similar compounds.